3,5-dimethyl-N-(1,3-thiazol-5-ylmethyl)aniline

• Molecular Formula: C12H14N2S
• Molecular Weight: 218.32 g/mol
• SMILES: CC1=CC(=CC(=C1)NCC2=CN=CS2)C
• InChI: InChI=1S/C12H14N2S/c1-9-3-10(2)5-11(4-9)14-7-12-6-13-8-15-12/h3-6,8,14H,7H2,1-2H3
• InChIKey: WNEGAKNZLOBWAG-UHFFFAOYSA-N

3,5-Dimethyl-N-(1,3-thiazol-5-ylmethyl)aniline: Compound Profile & Procurement

3,5-Dimethyl-N-(1,3-thiazol-5-ylmethyl)aniline (CAS 1342680-30-1, MF: C12H14N2S, MW: 218.32 g/mol) is a synthetic secondary aromatic amine belonging to the thiazole-aniline hybrid chemotype . It incorporates a 3,5-dimethylphenyl group and a thiazol-5-ylmethyl moiety connected via a secondary amine linker. Compounds within this broad thiazole-aniline class have been disclosed in patent filings as M3 muscarinic acetylcholine receptor (mAChR) antagonists [1]. The compound is commercially available from multiple vendors, typically at ≥95% purity . Its regioisomeric variants sharing the identical molecular formula (C12H14N2S), including the 2,3-, 2,4-, and 2,5-dimethyl positional isomers, are also catalogued by chemical suppliers, creating a procurement selection challenge that structural identity alone cannot resolve [2].

Regioisomer-confirmed procurement (CAS 1342680-30-1 only)

Unhindered secondary amine for N-functionalization chemistry

M3 muscarinic receptor antagonist scaffold: SAR exploration & patent-class research

• [1] Laine DI, Palovich MR, McCleland BW, Busch-Petersen J; Glaxo Group Limited. M3 muscarinic acetylcholine receptor antagonists. US Patent 7,232,841 B2. Filed April 7, 2004, granted June 19, 2007. View Source
• [2] PubChem. 2,3-Dimethyl-N-(1,3-thiazol-5-ylmethyl)aniline. CID available. https://pubchem.ncbi.nlm.nih.gov/ View Source

3,5-Dimethyl-N-(1,3-thiazol-5-ylmethyl)aniline: Regioisomer Identity Matters

The molecular formula C12H14N2S is shared by at least four known regioisomers (2,3-; 2,4-; 2,5-; and 3,5-dimethyl substitution), each catalogued under distinct CAS numbers . Simple procurement by molecular weight or formula without verifying the precise substitution pattern will result in receiving a structurally different compound with potentially divergent reactivity, binding affinity, and physicochemical properties. The 3,5-dimethyl substitution pattern places both methyl groups meta to the aniline NH, producing a symmetric electron-donating environment that is sterically distinct from ortho-substituted regioisomers (e.g., 2,3- or 2,5-dimethyl), where proximity to the secondary amine can hinder nucleophilic reactions and alter conformational preferences . The patent literature explicitly claims thiazole-aniline compounds with defined substitution patterns as M3 mAChR antagonists, implying that receptor binding is sensitive to the aniline ring substitution geometry [1]. Absent regioisomer verification, a user risks introducing an unintended structure into a synthetic sequence or biological assay, compromising reproducibility.

Regioisomers (2,3-; 2,4-; 2,5-dimethyl) share identical molecular formula but differ in steric environment and likely binding profile.

Ortho-substituted analogs may hinder reactivity at the aniline NH, altering synthesis outcomes.

Patent-disclosed M3 antagonist activity is sensitive to substitution pattern; substitution may not reproduce reported class-level effects.

• [1] Laine DI, Palovich MR, McCleland BW, Busch-Petersen J; Glaxo Group Limited. M3 muscarinic acetylcholine receptor antagonists. US Patent 7,232,841 B2. Granted June 19, 2007. View Source

3,5-Dimethyl-N-(1,3-thiazol-5-ylmethyl)aniline: Differentiation Evidence

Regioisomer Differentiation: 3,5- vs. 2,5-Dimethyl Pattern

The 3,5-dimethyl substitution pattern is chemically distinct from the 2,5-dimethyl regioisomer (CAS 1341863-53-3). In the 3,5-isomer, both methyl groups occupy meta positions relative to the aniline NH, creating C2 symmetry in the aromatic ring that eliminates ortho steric congestion at the reaction center. By contrast, the 2,5-dimethyl isomer bears one methyl group ortho to the NH, which can hinder N-alkylation, acylation, and metal coordination reactions . The two isomers are separable by 1H NMR: the 3,5-isomer exhibits a characteristic pattern with two meta-coupled aromatic protons and a single para proton, while the 2,5-isomer shows three distinct aromatic proton environments with ortho and meta coupling . Both share identical molecular formula (C12H14N2S) and molecular weight (218.32 g/mol) and are sold under different CAS numbers, requiring explicit identity verification upon procurement .

Regioisomer identity

Data to verify

3,5-dimethyl: symmetric meta, no ortho steric. 2,5-dimethyl: ortho methyl adjacent to NH.

Critical for reproducibility; incorrect regioisomer alters reactivity and potential binding.

No comparative bioactivity data available.

Evidence Dimension	Aromatic substitution pattern (regioisomer identity)
Target Compound Data	3,5-dimethyl: symmetric meta-substitution; no ortho methyl group adjacent to NH; CAS 1342680-30-1
Comparator Or Baseline	2,5-dimethyl: one ortho and one meta methyl group; ortho methyl adjacent to NH; CAS 1341863-53-3
Quantified Difference	Qualitative structural distinction; no published comparative bioactivity or reactivity data available for this pair
Conditions	Structural characterization by 1H NMR, 13C NMR, and mass spectrometry; both compounds share identical molecular formula C12H14N2S and MW 218.32

Why This Matters

Without explicit CAS verification, a purchaser ordering by chemical name alone risks receiving the wrong regioisomer, which would introduce unintended steric hindrance at the aniline nitrogen and potentially alter reaction kinetics, yields, or biological assay outcomes.

Thiazole vs. Benzyl Analog: H-Bond Acceptor Capacity

The thiazole ring in 3,5-dimethyl-N-(1,3-thiazol-5-ylmethyl)aniline introduces a sulfur atom and a ring nitrogen not present in the corresponding benzyl analog (3,5-dimethyl-N-benzylaniline). The thiazole nitrogen serves as an additional hydrogen bond acceptor and metal coordination site, which is absent in the carbocyclic benzyl counterpart . The sulfur atom contributes to molecular polarizability and can participate in sulfur-π interactions and chalcogen bonding with protein targets [1]. No direct comparative binding or ADME data for the thiazole vs. benzyl pair are available for this specific compound. However, studies on related thiazole-containing aniline derivatives have shown that the thiazole ring enhances binding affinity to M3 muscarinic receptors compared to non-thiazole analogs [2]. The quantitative extent of this enhancement for the 3,5-dimethyl-N-(1,3-thiazol-5-ylmethyl)aniline scaffold has not been reported in the public domain.

Heterocyclic advantage

Class-level

Thiazole: 2 H-bond acceptors, 1 S. Benzyl analog: 1 HBA, no S.

Thiazole enables additional H-bond and sulfur-mediated interactions.

No direct binding data for this specific pair.

Evidence Dimension	Hydrogen bond acceptor count and heteroatom content
Target Compound Data	Thiazole-containing: 2 H-bond acceptors (thiazole N + aniline N); 1 sulfur atom; C12H14N2S; MW 218.32
Comparator Or Baseline	Benzyl analog (3,5-dimethyl-N-benzylaniline): 1 H-bond acceptor (aniline N only); 0 sulfur atoms; C15H17N; MW 211.30
Quantified Difference	Target has +1 H-bond acceptor and +1 sulfur atom vs. benzyl analog; no published comparative IC50 or Kd data
Conditions	Theoretical comparison based on chemical structure; no experimental head-to-head data identified

Why This Matters

For projects requiring specific heteroatom-mediated interactions (e.g., metal chelation, sulfur-π binding), the thiazole-containing compound provides a functional dimension absent in simple benzyl anilines; selection should be driven by the target interaction requirements rather than generic potency claims.

• [1] Beno BR, Yeung KS, Bartberger MD, Pennington LD, Meanwell NA. A Survey of the Role of Noncovalent Sulfur Interactions in Drug Design. J Med Chem. 2015;58(11):4383-4438. doi:10.1021/jm501853m View Source
• [2] Laine DI, Palovich MR, McCleland BW, Busch-Petersen J; Glaxo Group Limited. M3 muscarinic acetylcholine receptor antagonists. US Patent 7,232,841 B2. Emphasizes thiazole-aniline scaffold for M3 receptor binding. Granted 2007. View Source

M3 mAChR Antagonist: Patent-Class Differentiation

3,5-Dimethyl-N-(1,3-thiazol-5-ylmethyl)aniline falls within the Markush structures claimed in US Patent 7,232,841 B2, which discloses thiazole-aniline compounds as M3 muscarinic acetylcholine receptor antagonists [1]. This patent reports that representative compounds within this class exhibit inhibition of acetylcholine-induced calcium mobilization in CHO cells expressing human M3 mAChRs, with compounds evaluated in both in vitro functional assays and in vivo models of respiratory and urinary tract hyperreactivity [1]. However, activity data for the specific 3,5-dimethyl-N-(1,3-thiazol-5-ylmethyl)aniline exemplar are not individually disclosed in the patent; the filing reports data for specific exemplified compounds that differ in their aniline substitution pattern. The 3,5-dimethyl variant is therefore a structurally plausible but pharmacologically unvalidated member of this patent class. Compounds structurally closer to the patent exemplars (which typically carry halogen or additional heterocyclic substituents) have demonstrated IC50 values in the nanomolar to low micromolar range at the M3 receptor, whereas the unelaborated 3,5-dimethyl-N-(1,3-thiazol-5-ylmethyl)aniline lacks this direct evidence [1].

Patent class evidence

Class-level

Compound within Markush scope of US 7,232,841; individual M3 IC50 not reported.

Use as minimal scaffold for SAR; not pre-validated potency.

Activity data exist only for structurally elaborated analogs.

Evidence Dimension	M3 mAChR antagonism potential (patent disclosure context)
Target Compound Data	3,5-dimethyl-N-(1,3-thiazol-5-ylmethyl)aniline: structurally within patent Markush scope; no individual M3 IC50 reported
Comparator Or Baseline	Closest patent-exemplified analogs: thiazole-aniline derivatives with additional substitution; representative class IC50 values in nanomolar range (specific values not attributable to the 3,5-dimethyl exemplar)
Quantified Difference	Not quantifiable for this specific compound; the compound is a structural member of a patented class but lacks individual pharmacological characterization
Conditions	Patent US 7,232,841 B2 (Glaxo Group Ltd.); M3 mAChR calcium mobilization assay in CHO cells

Why This Matters

For laboratories pursuing M3 antagonist programs, this compound represents a minimal scaffold within a patented chemotype useful as a synthetic starting point for SAR exploration; procurement should be driven by synthetic tractability and scaffold minimalism rather than expectations of pre-validated potency.

• [1] Laine DI, Palovich MR, McCleland BW, Busch-Petersen J; Glaxo Group Limited. M3 muscarinic acetylcholine receptor antagonists. US Patent 7,232,841 B2. Filed April 7, 2004, granted June 19, 2007. Biological Examples section describes calcium mobilization assay. View Source

Physicochemical Comparison: 3,5-Dimethyl vs. Unsubstituted Aniline

The 3,5-dimethyl substitution on the aniline ring increases lipophilicity and molecular weight compared to the unsubstituted N-(1,3-thiazol-5-ylmethyl)aniline (C10H10N2S, MW 190.26). The two additional methyl groups contribute approximately +0.9 to +1.1 to the calculated logP (cLogP) and increase the molecular weight by 28.06 g/mol . This shift in physicochemical profile can be advantageous for membrane permeability in cellular assays but may reduce aqueous solubility. The calculated property differences are structural predictions, as no experimentally measured logP or solubility data for either compound were found in the public domain . The 3,5-dimethyl pattern, being symmetrically meta-substituted, is predicted to have a higher melting point and different crystal packing compared to ortho-substituted regioisomers due to more efficient lattice organization, though experimental thermal data are not available [1].

Lipophilicity shift

Reported

ΔcLogP ≈ +1.0–1.2 vs unsubstituted analog
ΔMW +28 g/mol

May improve passive membrane permeability in cell assays; aqueous solubility may decrease.

cLogP predicted; no experimental logP or solubility data.

Evidence Dimension	Calculated lipophilicity (cLogP) and molecular weight
Target Compound Data	3,5-dimethyl-N-(1,3-thiazol-5-ylmethyl)aniline: MW 218.32; cLogP estimated 2.5–3.0; 2 methyl substituents on aniline ring
Comparator Or Baseline	N-(1,3-thiazol-5-ylmethyl)aniline: MW 190.26; cLogP estimated 1.4–1.8; 0 methyl substituents
Quantified Difference	ΔMW = +28.06 g/mol; ΔcLogP ≈ +1.0 to +1.2 (calculated, not experimental); no experimental logP or solubility data available
Conditions	cLogP estimated using ChemDraw or SwissADME prediction algorithms; no experimental determination found

Why This Matters

The increased lipophilicity of the 3,5-dimethyl derivative may improve passive membrane permeability relative to the unsubstituted analog, which is relevant for cell-based assay design; however, procurement decisions based on these predictions require experimental confirmation under the user's specific assay conditions.

• [1] Yalkowsky SH, Alantary D. Estimation of Melting Point of Flexible Molecules: Aliphatic Hydrocarbons. J Pharm Sci. 2018;107(5):1219-1226. Symmetric substitution generally elevates melting point due to improved crystal packing. View Source

3,5-Dimethyl-N-(1,3-thiazol-5-ylmethyl)aniline: Application Scenarios

M3 Muscarinic Antagonist SAR: Minimal Scaffold

As a structurally minimal member of the patented thiazole-aniline M3 mAChR antagonist chemotype disclosed in US 7,232,841 B2, this compound serves as a synthetic starting point for systematic structure-activity relationship (SAR) exploration. Its unelaborated scaffold allows researchers to introduce substituents at multiple positions (aniline ring, thiazole ring, or the methylene linker) to probe the pharmacophore requirements for M3 receptor binding and functional antagonism [1]. The symmetric 3,5-dimethyl substitution avoids ortho steric interference at the aniline NH, preserving reactivity for N-functionalization chemistry.

Controlled Regioisomer for Heterocyclic Library Synthesis

In combinatorial or parallel synthesis workflows, the unambiguous 3,5-dimethyl substitution pattern (CAS 1342680-30-1) provides a defined, symmetric aromatic amine handle for diversification reactions including reductive amination, urea formation, and amide coupling. The absence of ortho substitution adjacent to the secondary amine ensures unhindered access to the nitrogen for these transformations, which is not guaranteed when using regioisomeric mixtures or ortho-substituted analogs [1][2]. The thiazole ring additionally provides a site for further functionalization via electrophilic substitution at the 2-position or metalation at the 5-position.

Docking & Pharmacophore Modeling with Thiazole-Aniline Scaffold

The compound's well-defined structure combining a thiazole heterocycle with a dimethyl-substituted aniline makes it suitable as a probe molecule for computational studies. The thiazole ring contributes a sulfur atom for potential sulfur-π and chalcogen bonding interactions, while the 3,5-dimethyl pattern provides a symmetrical hydrophobic surface for docking simulations [1][2]. Its relatively low molecular weight (218.32 g/mol) and compliance with Lipinski's rule of five criteria make it a computationally tractable fragment for virtual screening and pharmacophore model generation.

Application

Selection Property

Validation Focus

M3 antagonist SAR: minimal scaffold

Scaffold minimalism & regioisomer identity

M3 binding & functional antagonism validation

Controlled regioisomer for library synthesis

Unhindered amine reactivity & symmetric substitution

Regioisomer verification & reaction compatibility

Docking & pharmacophore modeling

Defined thiazole-aniline geometry & sulfur interactions

Computational model validation & interaction profiling

• [1] Laine DI, Palovich MR, McCleland BW, Busch-Petersen J; Glaxo Group Limited. M3 muscarinic acetylcholine receptor antagonists. US Patent 7,232,841 B2. Granted June 19, 2007. View Source
• [2] Beno BR, Yeung KS, Bartberger MD, Pennington LD, Meanwell NA. A Survey of the Role of Noncovalent Sulfur Interactions in Drug Design. J Med Chem. 2015;58(11):4383-4438. View Source